Cas no 2866334-72-5 (5H-Cyclopenta[d]pyridazine-1-carboxylic acid, 6,7-dihydro-, lithium salt (1:1) )

• Product Name: 5H-Cyclopenta[d]pyridazine-1-carboxylic acid, 6,7-dihydro-, lithium salt (1:1)
• CAS No: 2866334-72-5
• MF: C₈H₈LiN₂O₂
• MW: 171.102321624756
• CID: 5561665
• Update Time: 2025-07-25

5H-Cyclopenta[d]pyridazine-1-carboxylic acid, 6,7-dihydro-, lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclopenta[d]pyridazine-1-carboxylic acid, 6,7-dihydro-, lithium salt (1:1)

• Inchi： 1S/C8H8N2O2.Li/c11-8(12)7-6-3-1-2-5(6)4-9-10-7;/h4H,1-3H2,(H,11,12);
• InChI Key： JNLRBUYWNUFEJN-UHFFFAOYSA-N
• SMILES： [Li].O=C(C1C2CCCC=2C=NN=1)O

Additional information on 5H-Cyclopenta[d]pyridazine-1-carboxylic acid, 6,7-dihydro-, lithium salt (1:1)

Introduction to 5H-Cyclopenta[d]pyridazine-1-carboxylic acid, 6,7-dihydro-, lithium salt (1:1) and Its Significance in Modern Chemical Research

The compound with the CAS number 2866334-72-5, identified as 5H-Cyclopenta[d]pyridazine-1-carboxylic acid, 6,7-dihydro-, lithium salt (1:1), represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical innovation. This lithium salt derivative has garnered attention due to its unique structural framework and potential applications in medicinal chemistry. The cyclopenta[d]pyridazine core is a heterocyclic scaffold that combines the properties of both pyridazine and cyclopentane rings, offering a versatile platform for further chemical modifications and biological evaluations.

In recent years, the exploration of nitrogen-containing heterocycles has been a cornerstone in the development of novel therapeutic agents. Among these, pyridazine derivatives have shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a cyclopentane ring into the pyridazine structure enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for drug design. The lithium salt form further modulates the compound's solubility and reactivity, facilitating its use in synthetic protocols and biological assays.

One of the most compelling aspects of 5H-Cyclopenta[d]pyridazine-1-carboxylic acid, 6,7-dihydro-, lithium salt (1:1) is its potential as a building block for more complex molecules. Researchers have leveraged this compound to synthesize derivatives with enhanced binding affinity to biological targets. For instance, studies have demonstrated its utility in generating small-molecule inhibitors that interact with enzymes involved in metabolic pathways. These inhibitors could serve as leads for developing treatments against diseases such as diabetes and obesity.

The lithium salt formulation also opens up possibilities for applications in material science. Lithium compounds are widely used in battery technology and as catalysts in organic synthesis. The unique electronic properties of this derivative may contribute to advancements in areas such as electrochemistry and nanotechnology. By integrating 5H-Cyclopenta[d]pyridazine-1-carboxylic acid, 6,7-dihydro-, lithium salt (1:1) into conductive polymers or metal-organic frameworks (MOFs), scientists aim to develop novel materials with tailored functionalities.

Recent research has also highlighted the compound's role in medicinal chemistry beyond its structural significance. Studies have indicated that derivatives of this scaffold exhibit inhibitory effects on certain kinases and transcription factors, which are critical targets in cancer therapy. The ability to fine-tune the electronic and steric properties of the cyclopenta[d]pyridazine ring allows for the design of molecules with high selectivity and low toxicity. This underscores the importance of 5H-Cyclopenta[d]pyridazine-1-carboxylic acid, 6,7-dihydro-, lithium salt (1:1) as a key intermediate in the synthesis of next-generation pharmaceuticals.

The chemical synthesis of this compound involves multi-step reactions that highlight the ingenuity of modern organic chemistry. The process typically begins with the formation of the pyridazine core through condensation reactions, followed by cyclization to introduce the cyclopentane ring. The subsequent introduction of the carboxylic acid group and its conversion to the lithium salt require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have further streamlined these synthetic routes, making it feasible to produce 5H-Cyclopenta[d]pyridazine-1-carboxylic acid, 6,7-dihydro-, lithium salt (1:1) on a larger scale.

In conclusion, 5H-Cyclopenta[d]pyridazine-1-carboxylic acid, 6,7-dihydro-, lithium salt (1:1) represents a versatile and promising compound with significant implications for both chemical research and pharmaceutical development. Its unique structural features and functional properties make it an invaluable tool for scientists exploring new frontiers in drug discovery and material science. As research continues to uncover its potential applications, this derivative is poised to play a crucial role in shaping the future of medicinal chemistry.